![molecular formula C7H16N2O2S B1406526 (3R)-1-(ethanesulfonyl)-3-methylpiperazine CAS No. 1604430-35-4](/img/structure/B1406526.png)
(3R)-1-(ethanesulfonyl)-3-methylpiperazine
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and computational methods to determine the spatial arrangement of atoms in the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves determining properties like melting point, boiling point, solubility, density, refractive index, and various spectroscopic properties .Scientific Research Applications
Chiral Solvating Properties
The molecule has been observed to exhibit chiral solvating properties, as demonstrated in a study where it formed diastereomeric hydrogen-bonded associates with various compounds. This led to the splitting of characteristic signals in NMR spectra, indicating the molecule's potential as a chiral solvating agent in NMR spectroscopy (Wagger et al., 2007).
Metabolism and Anticancer Activity
A compound structurally similar to (3R)-1-(ethanesulfonyl)-3-methylpiperazine, TM208, has shown significant in vivo and in vitro anticancer activity with low toxicity. Its metabolism in rat bile was extensively studied, revealing extensive metabolization and the identification of multiple metabolites (Jiang et al., 2007).
Physicochemical and Biological Properties
The molecule, as part of various poly(amido-amine)s (PAAs), has shown significant differences in the basicity of amino groups. These differences in basicity correlated with variations in cytotoxicity and pH-dependent haemolysis, revealing insights into the relationship between physicochemical properties and biological behavior (Ferruti et al., 2000).
Molecular Structure Analysis
Structural analysis of molecules containing the this compound moiety has provided insights into molecular conformations, hydrogen bonding, and crystal structures. This information is crucial for understanding the interactions and stability of such compounds (Odabaşoǧlu & Büyükgüngör, 2006).
Hydrogen-Bonding in Crystal Structures
The molecule's derivatives have been used to form multi-component hydrogen-bonding salts with aromatic carboxylic acids, leading to diverse 3D net supramolecular architectures. This provides valuable information about the molecule's role in forming stable crystal structures and its potential applications in material science (Yu et al., 2015).
Quantum Chemical Calculations and Spectroscopic Analysis
Quantum chemical calculations and spectroscopic analysis of the molecule have been performed to understand its electronic properties, charge density distribution, and site of chemical reactivity. Such studies are crucial for the rational design of new compounds with desired properties (Mahalakshmi & Balachandran, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3R)-1-ethylsulfonyl-3-methylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2O2S/c1-3-12(10,11)9-5-4-8-7(2)6-9/h7-8H,3-6H2,1-2H3/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTMHYXIOUFANLF-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCNC(C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCS(=O)(=O)N1CCN[C@@H](C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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